(6-chloro-1-isopropyl-1H-1,3-benzimidazol-2-yl)methanamine

• IUPAC Name: (6-chloro-1-propan-2-ylbenzimidazol-2-yl)methanamine
• InChI: InChI=1S/C11H14ClN3/c1-7(2)15-10-5-8(12)3-4-9(10)14-11(15)6-13/h3-5,7H,6,13H2,1-2H3
• InChI Key: UDAYLPOFJSZSMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=CC(=C2)Cl)N=C1CN
• Molecular Formula: C11H14ClN3
• Molecular Weight: 223.70 g/mol

Description

(6-chloro-1-isopropyl-1H-1,3-benzimidazol-2-yl)methanamine is a heterocyclic compound with a benzimidazole nucleus. It contains a chlorine atom at position 6 and an isopropyl group attached to the nitrogen atom. Benzimidazole derivatives have garnered significant interest due to their diverse biological and clinical applications. They are structural isosters of naturally occurring nucleotides, allowing them to interact effectively with biopolymers in living systems.

Synthesis Analysis

The synthetic routes for this compound involve introducing the chlorine atom at position 6 of the benzimidazole ring and attaching the isopropyl group to the nitrogen. Researchers have explored various methods to achieve this synthesis, including cyclization reactions, nucleophilic substitutions, and condensation reactions. Detailed synthetic protocols can be found in relevant literature.

Molecular Structure Analysis

The molecular structure of (6-chloro-1-isopropyl-1H-1,3-benzimidazol-2-yl)methanamine consists of a benzimidazole core with the chlorine atom and isopropyl group strategically positioned. The benzimidazole moiety contributes to its biological activity by interacting with target proteins or enzymes. Computational studies and X-ray crystallography can provide insights into its three-dimensional arrangement and potential binding sites.

Chemical Reactions Analysis

(6-chloro-1-isopropyl-1H-1,3-benzimidazol-2-yl)methanamine may participate in various chemical reactions, including nucleophilic substitutions, oxidative processes, and cyclizations. Investigating its reactivity with different functional groups and reagents is crucial for understanding its versatility and potential applications.

Mechanism of Action

The compound’s mechanism of action likely involves interactions with specific biological targets. It could act as an enzyme inhibitor, receptor modulator, or participate in metabolic pathways. Further studies are needed to elucidate its precise mode of action and identify relevant protein targets.